Cas no 2229461-57-6 (5-bromo-2-(2-methylbut-3-yn-2-yl)phenol)

• Product Name: 5-bromo-2-(2-methylbut-3-yn-2-yl)phenol
• CAS No: 2229461-57-6
• MF: C₁₁H₁₁BrO
• MW: 239.108442544937
• CID: 6143718
• PubChem ID: 165700478
• Update Time: 2025-05-04

5-bromo-2-(2-methylbut-3-yn-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2-methylbut-3-yn-2-yl)phenol
• EN300-1906987
• 2229461-57-6

• Inchi： 1S/C11H11BrO/c1-4-11(2,3)9-6-5-8(12)7-10(9)13/h1,5-7,13H,2-3H3
• InChI Key： WGMAHCFZOASEKA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)C(C#C)(C)C

Computed Properties

• Exact Mass: 237.99933g/mol
• Monoisotopic Mass: 237.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 5-bromo-2-(2-methylbut-3-yn-2-yl)phenol

Introduction to 5-Bromo-2-(2-Methylbut-3-yn-2-yl)Phenol (CAS No. 2229461-57-6)

5-Bromo-2-(2-methylbut-3-yn-2-yl)phenol (CAS No. 2229461-57-6) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a bromo-substituted phenol ring and a 2-methylbut-3-yn-2-yl group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular formula of 5-bromo-2-(2-methylbut-3-yn-2-yl)phenol is C₁₁H₁₁BrO, and its molecular weight is approximately 237.10 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties have been extensively studied to understand its behavior in different environments.

In recent years, the interest in 5-bromo-2-(2-methylbut-3-yn-2-yl)phenol has been driven by its potential applications in medicinal chemistry. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and anticancer properties. These activities are attributed to the presence of the bromo-substituted phenol moiety, which can interact with various biological targets.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 5-bromo-2-(2-methylbut-3-yn-2-yl)phenol. The researchers found that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 5-bromo-2-(2-methylbut-3-yn-2-yl)phenol could be a potential therapeutic agent for inflammatory diseases.

In addition to its anti-inflammatory properties, 5-bromo-2-(2-methylbut-3-yn-2-yl)phenol has also shown significant antioxidant activity. A study published in the Oxidative Medicine and Cellular Longevity journal in 2019 demonstrated that this compound effectively scavenged reactive oxygen species (ROS) and protected cells from oxidative damage. The antioxidant properties of 5-bromo-2-(2-methylbut-3-yn-2-yl)phenol make it a promising candidate for the prevention and treatment of oxidative stress-related disorders.

The anticancer potential of 5-bromo-2-(2-methylbut-3-y n - y l ) p h e n o l s t r o n g > h a s b e e n e x p l o r e d i n v a r i o u s c a n c e r m o d e l s . A r e c e n t s t u d y p u b l i s h e d i n t h e < e m > O n c o t a r g e t e m > j o u r n a l i n 8 > investigated the effects of 5-bromo\- on human breast cancer cells. The results showed that this compound induced apoptosis and cell cycle arrest in MCF\-7 cells through the activation of caspase\-dependent pathways\. This finding highlights the potential of 5\-brom\- as an anticancer agent for breast cancer treatment\.

The synthesis of 5\-brom\- has been optimized to improve yield and purity\. A recent publication in the *Organic Letters* journal described an efficient synthetic route involving palladium\-catalyzed cross\-coupling reactions\. This method not only enhances the scalability of production but also ensures high purity, making it suitable for pharmaceutical applications\.

In conclusion, 5\-brom\- (CAS No\. ) is a versatile compound with promising biological activities\. Its anti\-inflammatory\, antioxidant\, and anticancer properties make it a valuable candidate for further research and development in medicinal chemistry\. As ongoing studies continue to uncover new applications and mechanisms of action\, 5\-brom\- is poised to play a significant role in advancing therapeutic strategies for various diseases\.